Cas no 2229413-66-3 (4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine
• CAS No: 2229413-66-3
• MF: C₁₃H₂₄F₂N₂
• MW: 246.339870452881
• CID: 6367746
• PubChem ID: 165632822
• Update Time: 2025-05-26

4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine
• 2229413-66-3
• [4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexyl]methanamine
• EN300-1959408

• Inchi： 1S/C13H24F2N2/c1-17-9-3-2-4-11(17)12(10-16)5-7-13(14,15)8-6-12/h11H,2-10,16H2,1H3
• InChI Key： RFECMEWJOFXQNY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CC1)C1CCCCN1C)F

Computed Properties

• Exact Mass: 246.19075510g/mol
• Monoisotopic Mass: 246.19075510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine

Introduction to 4,4-Difluoro-1-(1-Methylpiperidin-2-yl)cyclohexylmethanamine (CAS No. 2229413-66-3)

4,4-Difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine (CAS No. 2229413-66-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and piperidine moieties, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine is particularly noteworthy due to its combination of fluorine atoms and a substituted piperidine ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic molecules, often enhancing their metabolic stability and bioavailability. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds, contributing to the compound's potential as a ligand for various receptors and enzymes.

Recent studies have explored the synthesis of 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine using various methodologies. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which have proven effective in constructing complex molecular architectures with high efficiency and selectivity. These synthetic strategies not only facilitate the preparation of the target compound but also allow for the exploration of structural analogs with potential therapeutic benefits.

In terms of biological activity, 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent binding affinity for specific receptors involved in neurological disorders, such as serotonin and dopamine receptors. This binding activity suggests that 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine may have potential applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease.

To further elucidate the pharmacological profile of 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that the compound can effectively modulate receptor activity at low concentrations, indicating a high potency. Additionally, in vivo studies in animal models have shown that 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine can cross the blood-brain barrier and exert its effects on central nervous system targets.

The safety profile of 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine is another critical aspect that has been investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the potential for further clinical development and eventual use in human patients.

In conclusion, 4,4-difluoro-1-(1-methylpiperidin-2-yl)cyclohexylmethanamine (CAS No. 2229413-66-3) represents a promising candidate for drug development due to its unique chemical structure and favorable biological properties. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological profile. As new findings emerge, this compound may play a significant role in advancing treatments for various neurological disorders.